Cas no 1806828-33-0 (5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806828-33-0
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4810568
• Update Time: 2025-10-29

5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-7(10)3-1-4(12)6(8(14)15)13-5(3)2-11/h1,7H,2,11-12H2,(H,14,15)
• InChI Key： JAAFIBWXZRXKAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)O)N=C1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.2
• Topological Polar Surface Area: 102

Additional information on 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806828-33-0)

The compound 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806828-33-0) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with an amino group at position 5, an aminomethyl group at position 2, a difluoromethyl group at position 3, and a carboxylic acid group at position 6. These substituents confer unique electronic and steric properties, making it a valuable compound for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and green chemistry principles. Researchers have reported the use of microwave-assisted synthesis and continuous-flow reactors to enhance the yield and purity of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid. These methods not only reduce reaction times but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The biological activity of this compound has been a focal point of recent studies. Investigations into its potential as a drug candidate have revealed promising results in vitro, particularly in its ability to modulate key enzymes involved in metabolic pathways. For instance, studies have demonstrated that 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid exhibits selective inhibition against certain kinases, suggesting its potential role in the development of targeted therapies for chronic diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer, where its conjugated system facilitates efficient charge transfer processes.

The synthesis and characterization of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid have been detailed in several high-impact journals, highlighting its structural integrity and stability under various conditions. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, have been employed to confirm its molecular structure and purity.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for determining its reactivity and compatibility with other chemical systems. These studies have underscored the importance of the difluoromethyl group in modulating the electronic behavior of the molecule.

Despite its numerous potential applications, challenges remain in scaling up its production for industrial use. Current research is focused on optimizing synthesis routes to achieve higher yields while maintaining cost-effectiveness. Collaborative efforts between academic institutions and industry partners are expected to address these challenges and pave the way for broader adoption of this compound.

In conclusion, 5-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806828-33-0) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.